Cas no 51527-18-5 (1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone)
51527-18-5 structure
Product Name:1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone
CAS No:51527-18-5
MF:C11H9ClOS
MW:224.706560850143
MDL:MFCD00052500
CID:89652
PubChem ID:610720
Update Time:2025-04-18
1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetyl-5-chloro-3-methylbenzo[b]thiophene
- 1-(5-Chloro-3-methyl-benzo[b]thiophen-2-yl)-ethanone
- 1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone
- 2-ACETYL-5-CHLORO-3-METHYLTHIANAPHTHENE
- BCA52718
- FQFYTUVWAHAYMK-UHFFFAOYSA-N
- Maybridge1_005412
- 1-(5-chloro-3-methyl-benzothiophen-2-yl)ethanone
- 2-Acetyl-5-chloro-3-methylbenzo(b)thiophene
- 1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethan-1-one
- Ethanone, 1-(5-chloro-3-methylbenzo[b]thien-2-yl)-
- AS-5581
- A828642
- HMS556N22
- SCHEMBL121696
- FQFYTUVWAHAYMK-UHFFFAOYSA-
- AKOS008901405
- InChI=1/C11H9ClOS/c1-6-9-5-8(12)3-4-10(9)14-11(6)7(2)13/h3-5H,1-2H3
- 1-(5-Chloro-3-methylbenzothiophen-2-yl)ethanone
- MFCD00052500
- 1-(5-Chloro-3-methylbenzo[b]thiophen-2-yl)ethanone
- FT-0605791
- 1-(5-Chloro-3-methyl-1-benzothien-2-yl)ethanone #
- 51527-18-5
- CS-0319938
- 1-(5-chloro-3-methylbenzo[b]thiophen-2-yl)ethan-1-one
- DTXSID40346257
- 1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone
-
- MDL: MFCD00052500
- Inchi: 1S/C11H9ClOS/c1-6-9-5-8(12)3-4-10(9)14-11(6)7(2)13/h3-5H,1-2H3
- InChI Key: FQFYTUVWAHAYMK-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C)=C(C(C)=O)S2
Computed Properties
- Exact Mass: 224.00600
- Monoisotopic Mass: 224.006263
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4
- Topological Polar Surface Area: 45.3
Experimental Properties
- Color/Form: powder
- Density: 1.3
- Melting Point: 115-117°C
- Boiling Point: 352.7 °C at 760 mmHg
- Flash Point: 167.1 °C
- Refractive Index: 1.639
- PSA: 45.31000
- LogP: 4.06570
- Solubility: Not determined
1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
- HazardClass:IRRITANT
- Safety Term:S26-S36/37/39
- Risk Phrases:R36/37/38
1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB124869-1 g |
2-Acetyl-5-chloro-3-methylthianaphthene; 95% |
51527-18-5 | 1g |
€110.30 | 2023-05-10 | ||
| abcr | AB124869-5 g |
2-Acetyl-5-chloro-3-methylthianaphthene; 95% |
51527-18-5 | 5g |
€221.60 | 2023-05-10 | ||
| eNovation Chemicals LLC | Y1241732-250mg |
2-ACETYL-5-CHLORO-3-METHYLTHIANAPHTHENE |
51527-18-5 | 95% | 250mg |
$305 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1241732-1g |
2-ACETYL-5-CHLORO-3-METHYLTHIANAPHTHENE |
51527-18-5 | 95% | 1g |
$180 | 2024-06-06 | |
| Chemenu | CM382828-5g |
2-ACETYL-5-CHLORO-3-METHYLTHIANAPHTHENE |
51527-18-5 | 95%+ | 5g |
$*** | 2023-03-31 | |
| Alichem | A169004719-10g |
1-(5-Chloro-3-methylbenzo[b]thiophen-2-yl)ethanone |
51527-18-5 | 95% | 10g |
$408.91 | 2023-09-01 | |
| Fluorochem | 075350-1g |
1-(5-Chloro-3-methyl-benzo[b]thiophen-2-yl)-ethanone |
51527-18-5 | 95% | 1g |
£38.00 | 2022-03-01 | |
| Fluorochem | 075350-5g |
1-(5-Chloro-3-methyl-benzo[b]thiophen-2-yl)-ethanone |
51527-18-5 | 95% | 5g |
£120.00 | 2022-03-01 | |
| TRC | C602070-50mg |
1-(5-Chloro-3-methyl-benzo[b]thiophen-2-yl)-ethanone |
51527-18-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C602070-100mg |
1-(5-Chloro-3-methyl-benzo[b]thiophen-2-yl)-ethanone |
51527-18-5 | 100mg |
$ 65.00 | 2022-06-06 |
1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
51527-18-5 (1-(5-Chloro-3-methyl-benzobthiophen-2-yl)-ethanone) Related Products
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- 62615-32-1(Ethanone, 1-(3-methylnaphtho[1,2-b]thien-2-yl)-)
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